1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol
• SMILES: C1CC(C1)(CC2=CN=NS2)C=O
• InChI: InChI=1S/C8H10N2OS/c11-6-8(2-1-3-8)4-7-5-9-10-12-7/h5-6H,1-4H2
• InChIKey: LDUFHCJFONOQQC-UHFFFAOYSA-N

1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde – Structural Overview and Procurement-Relevant Classification

1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde (CAS 1936663‑64‑7) is a heterocyclic aldehyde with a cyclobutane core linked via a methylene spacer to a 1,2,3‑thiadiazol‑5‑yl moiety [REFS‑1]. The 1,2,3‑thiadiazole scaffold is established in medicinal chemistry, agrochemistry, and materials science owing to its aromaticity, high heteroatom density, and capacity for nitrogen‑extrusion reactions [REFS‑2]. The cyclobutane ring imparts significant ring‑strain (~26 kcal mol⁻¹) that can be harnessed in strain‑driven synthetic transformations [REFS‑3].

Cyclobutane ring strain supports strain-release and ring-opening synthetic workflows

1,2,3-Thiadiazole enables nitrogen-extrusion for transannulation and cycloaddition chemistry

C5-substituted thiadiazole scaffold offers regioselectivity control in Rh(I)-catalyzed reactions

• [1] Bakulev, V. A.; Dehaen, W. The Chemistry of 1,2,3‑Thiadiazoles. In The Chemistry of Heterocyclic Compounds; John Wiley & Sons, 2004; Vol. 62. View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 4 (cyclobutane strain energy ≈26.4 kcal mol⁻¹). View Source

Why Generic Substitution Is Not Viable for 1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde

Closely related analogs may share the same molecular formula but differ critically in the thiadiazole isomer, substitution position, or cycloalkane size [REFS‑1]. The 1,2,3‑thiadiazole ring, in contrast to the 1,2,5‑isomer, exhibits a thermally accessible nitrogen‑extrusion manifold that unlocks transannulation and cycloaddition chemistry unavailable to other thiadiazole isomers [REFS‑2]. The C5‑ vs C4‑substitution pattern on the thiadiazole ring further modulates electronic properties and regioselectivity in metal‑catalyzed transformations [REFS‑3]. Consequently, replacing the target compound with a regioisomeric or isomeric analog without experimental validation risks loss of the desired reactivity profile.

Thiadiazole isomer

1,2,5-Thiadiazole lacks nitrogen extrusion; reactivity profile may not transfer directly.

Substitution position

C4-substituted analogs do not exhibit C5-type regioselectivity tuning in transannulation.

Cycloalkane size

Cyclopentane analog has substantially lower ring strain; may shift reactivity in strain-release cascades.

• [1] Tokareva, M. A.; Keaveney, S. T.; Messerle, B. A.; et al. Synthesis of New 4‑Vinyl‑1,2,3‑thiadiazoles. ChemistrySelect 2021, 6, 10527‑10531. View Source
• [2] Tokareva, M. A.; Keaveney, S. T.; Pernik, I.; Messerle, B. A.; Glukhareva, T. V. The effect of the C5‑substituent on regioselectivity in the Rh(I)‑catalyzed intermolecular transannulation of 1,2,3‑thiadiazoles with phenylacetylene. J. Organomet. Chem. 2023, 991, 122670. View Source

Quantitative Differential Evidence for 1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde Relative to Key Analogs

Cyclobutane Ring Strain Energy – A Tunable Reactivity Handle Differentiating C4 from C5 and C3 Cycloalkane Analogs

The target compound features a cyclobutane ring with a strain energy of ~26.4 kcal mol⁻¹, which is approximately 20 kcal mol⁻¹ higher than that of a cyclopentane analog (~6.2 kcal mol⁻¹) and only ~1 kcal mol⁻¹ lower than cyclopropane (~27.5 kcal mol⁻¹) [REFS‑1]. This intermediate strain level provides a balance of kinetic stability and thermodynamically driven ring‑opening potential that is absent in the less‑strained cyclopentane variant and less controllable in the more highly strained cyclopropane variant.

Ring strain energy

Cross-study comparable

Cyclobutane ring: ≈26.4 kcal mol⁻¹

Cyclopentane analog: ≈6.2; Cyclopropane analog: ≈27.5 kcal mol⁻¹

Provides intermediate strain for strain-driven synthesis

Literature consensus gas-phase values; ring-opening potential review

Evidence Dimension	Ring strain energy (kcal mol⁻¹)
Target Compound Data	Cyclobutane ring: ≈26.4 kcal mol⁻¹
Comparator Or Baseline	Cyclopentane analog strain: ≈6.2 kcal mol⁻¹; Cyclopropane analog strain: ≈27.5 kcal mol⁻¹
Quantified Difference	Cyclobutane is ~4.3× more strained than cyclopentane; ~1.04× less strained than cyclopropane
Conditions	Standard gas‑phase enthalpy calculations; literature consensus values (Anslyn & Dougherty, 2006)

Why This Matters

Researchers designing strain‑release cascades or evaluating reaction driving forces should select the cyclobutane variant when the cyclopentane analog is too inert and the cyclopropane analog is too unstable for the intended transformation.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 4. View Source

1,2,3-Thiadiazole vs 1,2,5-Thiadiazole Nitrogen Extrusion Reactivity – A Binary Synthetic Switch

1,2,3‑Thiadiazoles are documented to extrude nitrogen thermally (onset ~200 °C) or photochemically, generating α‑diazothione intermediates that enable downstream transannulation and cycloaddition [REFS‑1]. The 1,2,5‑thiadiazole isomer lacks this facile extrusion pathway and is generally stable under analogous conditions [REFS‑2]. No head‑to‑head quantitative barrier comparison was located in the accessible literature, but the qualitative divergence is firmly established.

N₂ extrusion reactivity

Class-level inference

1,2,3-Thiadiazole: extrusion onset ≈200°C

1,2,5-Thiadiazole: no comparable extrusion reported

Binary synthetic switch; 1,2,5-isomer not a substitute

Qualitative differentiation; quantitative barrier data not available

Evidence Dimension	Thermal nitrogen extrusion capability
Target Compound Data	1,2,3‑Thiadiazole ring: undergoes nitrogen extrusion; onset ≈200 °C (parent system) [REFS‑1]
Comparator Or Baseline	1,2,5‑Thiadiazole isomer: no comparable extrusion reported under standard thermal conditions [REFS‑2]
Quantified Difference	Qualitative ‘yes/no’ differentiation; quantitative barrier data not available
Conditions	Literature reports for parent heterocycles in inert gas or solution phase

Why This Matters

Any synthetic route or biological probe concept that relies on thiadiazole denitrogenation must use the 1,2,3‑isomer; the 1,2,5‑isomer is a non‑viable substitute.

• [1] Sciencedirect Topics. 1,2,3‑Thiadiazole – Thermal and Photochemical Reactions. https://www.sciencedirect.com/topics/chemistry/123-thiadiazole (accessed 2026). View Source
• [2] Sciencedirect Topics. 1,2,5‑Thiadiazole – Properties and Reactivity. https://www.sciencedirect.com/topics/chemistry/125-thiadiazole (accessed 2026). View Source

C5‑Substitution Directs Rh(I)‑Catalyzed Transannulation Regioselectivity – Divergence from C4‑Substituted Analogs

Tokareva et al. demonstrated that the electronic nature of the C5‑substituent on 1,2,3‑thiadiazoles critically controls the regioselectivity of Rh(I)‑catalyzed intermolecular transannulation with phenylacetylene: electron‑donating groups at C5 favour 2,3,4‑substituted thiophenes, while electron‑withdrawing groups favour 2,3,5‑substituted products [REFS‑1]. This substituent‑level control is not observed for C4‑substituted analogs prepared by the same group [REFS‑2].

C5 regioselectivity effect

Class-level inference

Regioselectivity tuneable via C5 electronic nature

C4-substituted: no comparable trend reported

Supports regioselective thiophene synthesis by Rh(I) catalysis

[Rh(COD)DPPF]BF₄, phenylacetylene, toluene, 80°C

Evidence Dimension	Regioselectivity in Rh(I)‑catalyzed transannulation
Target Compound Data	C5‑substituted 1,2,3‑thiadiazoles: regioselectivity depends on electronic nature of C5 group [REFS‑1]
Comparator Or Baseline	C4‑substituted 1,2,3‑thiadiazoles: no comparable regioselectivity trend reported [REFS‑2]
Quantified Difference	Not quantified as a single metric; reaction outcome distributions reported in source
Conditions	[Rh(COD)DPPF]BF₄ catalyst, phenylacetylene, toluene, 80 °C

Why This Matters

For laboratories employing thiophene synthesis via transannulation, the C5‑substituted scaffold offers a regioselectivity tuning mechanism not available with the C4‑isomer.

• [1] Tokareva, M. A.; Keaveney, S. T.; Pernik, I.; Messerle, B. A.; Glukhareva, T. V. J. Organomet. Chem. 2023, 991, 122670. View Source
• [2] Tokareva, M. A.; Keaveney, S. T.; Messerle, B. A.; et al. ChemistrySelect 2021, 6, 10527‑10531 (synthesis of 4‑vinyl‑1,2,3‑thiadiazoles with C4 substitution; no C5‑type regioselectivity modulation reported). View Source

Methylene Spacer vs Direct Cyclobutane Attachment – Conformational Flexibility Comparison with 4-Cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde

The target compound incorporates a CH₂ spacer between the cyclobutane and thiadiazole rings, whereas 4‑cyclobutyl‑1,2,3‑thiadiazole‑5‑carbaldehyde (CAS 2639443‑82‑4) attaches the cyclobutane directly to the thiadiazole core [REFS‑1]. The additional methylene unit increases the rotational degrees of freedom (estimated ΔS⁰ ≈ +1 e.u. for the extra rotor) and extends the distance between the strained ring and the heterocycle, which may modulate steric accessibility and metal‑coordination geometry in catalytic applications [REFS‑2].

Linker flexibility

Supporting evidence

CH₂ spacer present (MW 182.25 g mol⁻¹)

Direct cyclobutyl attachment (MW 168.22; ΔS⁰ ≈ +1 e.u.)

Linker alters steric accessibility and binding pose

No crystallographic comparative data located; context-dependent

Evidence Dimension	Conformational flexibility and steric accessibility
Target Compound Data	CH₂ spacer present; molecular weight 182.25 g mol⁻¹ [REFS‑1]
Comparator Or Baseline	Direct cyclobutyl attachment; molecular weight 168.22 g mol⁻¹ [REFS‑2]
Quantified Difference	ΔMW = +14.03 g mol⁻¹; estimated ΔS⁰ (rotational) ≈ +1 e.u.; no crystallographic comparative data located
Conditions	Structural identification based on CAS registry and IUPAC nomenclature

Why This Matters

Procurement decisions for structure‑activity relationship (SAR) studies should account for the conformational and steric consequences of the linker, as even a single‑atom change can alter binding pose or catalytic outcome.

Evidence‑Supported Application Scenarios for 1-(1,2,3-Thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde

Strain‑Driven Ring‑Opening Reactions for Molecular Complexity Generation

The cyclobutane ring’s ~26.4 kcal mol⁻¹ strain energy makes the compound a viable substrate for ring‑opening metathesis, retro‑[2+2] cycloaddition, and strain‑release alkylation cascades [REFS‑1]. Research groups pursuing new scaffold synthesis should prioritize this compound over the cyclopentane analog (strain ~6.2 kcal mol⁻¹) when ring strain is a required thermodynamic driving force.

Nitrogen‑Extrusion Transannulation for Thiophene and Furan Synthesis

The 1,2,3‑thiadiazole ring provides a thermally or photochemically triggered denitrogenation manifold that is absent in 1,2,5‑thiadiazoles [REFS‑2]. This compound is suitable for Rh(I)‑catalyzed transannulation protocols yielding densely functionalized thiophenes, where the C5‑substituent can be exploited to steer regioselectivity [REFS‑3].

Aldehyde‑Enabled Derivative Library Construction in Medicinal Chemistry SAR

The free aldehyde group permits condensation with amines, hydrazines, and hydroxylamines to generate imines, hydrazones, and oximes, enabling rapid SAR expansion [REFS‑4]. The methylene spacer between the cyclobutane and thiadiazole offers a distinct spatial arrangement compared to directly attached analogs, which may lead to differentiated biological target engagement.

Electron‑Accepting Heterocycle Module for Materials Chemistry

The electron‑deficient 1,2,3‑thiadiazole core, coupled with the aldehyde functionality, presents opportunities for incorporation into donor–acceptor conjugated materials or metal‑organic frameworks. The compound’s reactivity profile diverges from the 1,3,4‑thiadiazole materials commonly reported in the literature [REFS‑5].

Application

Selection Property

Validation Focus

Strain-driven ring-opening reactions

High ring-strain cyclobutane core

Strain-release transformation efficiency

Nitrogen-extrusion transannulation

1,2,3-Thiadiazole extrusion manifold

Thermal/photochemical denitrogenation

Aldehyde-enabled SAR library

Free aldehyde for condensation reactions

Imine, hydrazone, oxime formation

Electron-acceptor materials module

Electron-deficient thiadiazole-aldehyde

Donor–acceptor integration review

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 4. View Source
• [2] Sciencedirect Topics. 1,2,3‑Thiadiazole – Thermal and Photochemical Reactions. https://www.sciencedirect.com/topics/chemistry/123-thiadiazole (accessed 2026). View Source
• [3] Tokareva, M. A.; Keaveney, S. T.; Pernik, I.; Messerle, B. A.; Glukhareva, T. V. J. Organomet. Chem. 2023, 991, 122670. View Source